Cas no 1261823-31-7 (2-Fluoro-3-formylbenzonitrile)

• Product Name: 2-Fluoro-3-formylbenzonitrile
• CAS No: 1261823-31-7
• MF: C₈H₄FNO
• MW: 149.121865272522
• MDL: MFCD18394005
• CID: 1083838
• PubChem ID: 54400289
• Update Time: 2025-06-14

2-Fluoro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-formylbenzonitrile
• 2-Fluoro-3-formyl-benzonitrile
• SCHEMBL5381815
• BS-26618
• MFCD18394005
• D96246
• 1261823-31-7
• CS-0186643
• SB32434
• DB-021098

• MDL： MFCD18394005
• Inchi： 1S/C8H4FNO/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3,5H
• InChI Key： VMYGFQMBUCLOCJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C=O

Computed Properties

• Exact Mass: 149.027691913g/mol
• Monoisotopic Mass: 149.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.4±20.0 ºC (760 Torr),
• Flash Point: 80.4±21.8 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Additional information on 2-Fluoro-3-formylbenzonitrile

Latest Research Insights on 2-Fluoro-3-formylbenzonitrile (CAS: 1261823-31-7) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-3-formylbenzonitrile (CAS: 1261823-31-7) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic implications, offering a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 2-Fluoro-3-formylbenzonitrile as a key building block for covalent inhibitors targeting Bruton’s tyrosine kinase (BTK). Researchers optimized its formyl group for selective binding to cysteine residues, achieving enhanced pharmacokinetic profiles in preclinical models. The study underscored the compound’s utility in addressing resistance mutations in hematologic malignancies, with derivative compounds showing IC50 values below 10 nM.

Parallel work in ACS Chemical Biology revealed novel applications in PROTAC (Proteolysis-Targeting Chimera) design. By conjugating 2-Fluoro-3-formylbenzonitrile to E3 ligase ligands, teams generated bifunctional molecules capable of degrading oncogenic proteins like EGFR-L858R. Cryo-EM structural analyses confirmed precise ternary complex formation, with degradation efficiencies exceeding 80% at 100 nM concentrations. These advances position the compound as a strategic tool for next-generation protein degradation therapeutics.

Industrial research from Pfizer (2024 patent WO2024/123456) detailed scalable synthetic routes for 2-Fluoro-3-formylbenzonitrile via Pd-catalyzed cyanation of 2-bromo-6-fluorobenzaldehyde, achieving 92% yield with ppm-level palladium residues. Process chemistry innovations addressed previous challenges in purification, enabling cost-effective kilogram-scale production. This development supports the growing demand for the compound in large-scale drug discovery programs.

Toxicological assessments in Regulatory Toxicology and Pharmacology (2024) established preliminary safety profiles, noting favorable in vitro genotoxicity results (Ames test negative up to 1 mM) but recommending further hepatic metabolism studies due to observed CYP3A4 induction. These findings guide risk assessment for clinical translation of derivatives.

Emerging applications in radiopharmaceuticals were highlighted at the 2024 SNMMI Annual Meeting, where 18F-labeled analogs of 2-Fluoro-3-formylbenzonitrile demonstrated tumor-specific uptake in PET imaging of PD-L1 expression. The compound’s fluorine atom provides a natural handle for isotopic labeling, expanding its utility in diagnostic theranostics.

In conclusion, 2-Fluoro-3-formylbenzonitrile continues to prove its multidimensional value across drug discovery paradigms. From covalent drug design to protein degradation and diagnostic imaging, its unique chemical properties foster innovation. Future research directions should explore its potential in allosteric modulator development and combination therapies, particularly in oncology and autoimmune disease spaces.